Cas no 51123-99-0 (6-{[3-(trifluoromethyl)phenyl]sulfanyl}quinazoline-2,4-diamine)

• Product Name: 6-{[3-(trifluoromethyl)phenyl]sulfanyl}quinazoline-2,4-diamine
• CAS No: 51123-99-0
• MF: C₁₅H₁₁F₃N₄S
• MW: 336.334851503372
• CID: 934781
• PubChem ID: 100475
• Update Time: 2025-04-19

6-{[3-(trifluoromethyl)phenyl]sulfanyl}quinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-{[3-(trifluoromethyl)phenyl]sulfanyl}quinazoline-2,4-diamine
• 6-[3-(trifluoromethyl)phenyl]sulfanylquinazoline-2,4-diamine
• 2,4-Diamino-6-(5-trifluoromethylphenyl)thioquinazoline
• 2,4-Quinazolinediamine, 6-((3-(trifluoromethyl)phenyl)thio)-
• 2,4-Quinazolinediamine, 6-[[3-(trifluoromethyl)phenyl]thio]-
• 6-(3-trifluoromethyl-phenylsulfanyl)-quinazoline-2,4-diamine
• 6-< < 3-(trifluoromethyl)phenyl> thio> -2,4-quinazolinediamine
• AC1L2OTV
• CHEMBL268089
• NCIMech_000537
• NSC305782
• WR-159412
• 51123-99-0
• NSC 305782
• WR 159,412
• DS-003652
• DTXSID00199145
• 6-{[3-(trifluoromethyl)phenyl]sulfanyl}-2,4-quinazolinediamine
• UNII-ZAL3KJ3AZC
• 2,4-diamino-6-(5-trifluoromethylphenyl)-thioquinazoline
• WR 159412
• 2, 6-[[3-(trifluoromethyl)phenyl]thio]-
• 6-((3-(Trifluoromethyl)phenyl)thio)-2,4-quinazolinediamine
• NCI60_002591
• BFQQHTILCQZRGX-UHFFFAOYSA-N
• NSC-305782
• CCG-35588
• WR-159,412
• 6-((3-(trifluoromethyl)phenyl)thio)quinazoline-2,4-diamine
• ZAL3KJ3AZC
• SMR001831386
• BDBM50404678
• MLS003115820

• Inchi： 1S/C15H11F3N4S/c16-15(17,18)8-2-1-3-9(6-8)23-10-4-5-12-11(7-10)13(19)22-14(20)21-12/h1-7H,(H4,19,20,21,22)
• InChI Key： BFQQHTILCQZRGX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1C=CC2C(=C(N)N=C(N)N=2)C=1

Computed Properties

• Exact Mass: 336.06583
• Monoisotopic Mass: 336.065652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 3.8

Experimental Properties

• Density: 1.51
• Boiling Point: 567.2°C at 760 mmHg
• Flash Point: 296.8°C
• Refractive Index: 1.69
• PSA: 77.82
• LogP: 5.12660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines